Cas no 68573-24-0 (N-(p-Coumaroyl) Serotonin)

• Product Name: N-(p-Coumaroyl) Serotonin
• CAS No: 68573-24-0
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 971350
• PubChem ID: 340063
• Update Time: 2025-04-19

N-(p-Coumaroyl) Serotonin Chemical and Physical Properties

Names and Identifiers

• N-(p-Coumaroyl) Serotonin
• ipobscurine A
• N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-3-(4-hydroxyphenyl)prop-2-enamide
• AKOS030242666
• FT-0665200
• DTXSID901313118
• n-(p-coumaroyl)serotonin
• NS00018357

• Inchi： 1S/C19H18N2O3/c22-15-4-1-13(2-5-15)3-8-19(24)20-10-9-14-12-21-18-7-6-16(23)11-17(14)18/h1-8,11-12,21-23H,9-10H2,(H,20,24)
• InChI Key： WLZPAFGVOWCVMG-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)CCNC(C=CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 322.13200
• Monoisotopic Mass: 322.131742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 85.4
• Molecular Weight: 322.4

Experimental Properties

• Density: 1.346
• Melting Point: 192-194?C
• Boiling Point: 694.2°C at 760 mmHg
• Flash Point: 373.6°C
• Refractive Index: 1.73
• Solubility: DMSO, Methanol
• PSA: 85.35000
• LogP: 3.34210
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

N-(p-Coumaroyl) Serotonin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-acylserotonins